Cas no 2228944-74-7 (tert-butyl N-{3-amino-2-methyl-2-(1-methylpyrrolidin-2-yl)methylpropyl}carbamate)

• Product Name: tert-butyl N-{3-amino-2-methyl-2-(1-methylpyrrolidin-2-yl)methylpropyl}carbamate
• CAS No: 2228944-74-7
• MF: C₁₅H₃₁N₃O₂
• MW: 285.425544023514
• CID: 6529498
• PubChem ID: 165623974
• Update Time: 2025-10-29

tert-butyl N-{3-amino-2-methyl-2-(1-methylpyrrolidin-2-yl)methylpropyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-amino-2-methyl-2-(1-methylpyrrolidin-2-yl)methylpropyl}carbamate
• tert-butyl N-{3-amino-2-methyl-2-[(1-methylpyrrolidin-2-yl)methyl]propyl}carbamate
• EN300-1887055
• 2228944-74-7

• Inchi： 1S/C15H31N3O2/c1-14(2,3)20-13(19)17-11-15(4,10-16)9-12-7-6-8-18(12)5/h12H,6-11,16H2,1-5H3,(H,17,19)
• InChI Key： BGRQIXNHEGLGIS-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NCC(C)(CN)CC1CCCN1C)=O

Computed Properties

• Exact Mass: 285.24162724g/mol
• Monoisotopic Mass: 285.24162724g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 67.6Ų

Additional information on tert-butyl N-{3-amino-2-methyl-2-(1-methylpyrrolidin-2-yl)methylpropyl}carbamate

Comprehensive Overview of tert-butyl N-{3-amino-2-methyl-2-(1-methylpyrrolidin-2-yl)methylpropyl}carbamate (CAS No. 2228944-74-7)

tert-butyl N-{3-amino-2-methyl-2-(1-methylpyrrolidin-2-yl)methylpropyl}carbamate (CAS No. 2228944-74-7) is a specialized organic compound that has garnered significant interest in pharmaceutical and chemical research. This compound, often referred to as a protected amino derivative, is widely utilized in the synthesis of complex molecules due to its unique structural features. The presence of both tert-butyl carbamate and pyrrolidine moieties makes it a versatile intermediate in drug discovery and development.

The molecular structure of tert-butyl N-{3-amino-2-methyl-2-(1-methylpyrrolidin-2-yl)methylpropyl}carbamate includes a tert-butoxycarbonyl (Boc) protecting group, which is crucial for safeguarding the amine functionality during synthetic processes. This feature is particularly valuable in peptide synthesis and the preparation of N-protected amino acids. Researchers often seek this compound for its ability to enhance yield and purity in multi-step reactions, addressing common challenges in modern organic chemistry.

In recent years, the demand for tert-butyl N-{3-amino-2-methyl-2-(1-methylpyrrolidin-2-yl)methylpropyl}carbamate has surged due to its applications in the development of central nervous system (CNS) drugs. The pyrrolidine ring in its structure is a key pharmacophore found in many neuroactive compounds, making it a hotspot for researchers exploring treatments for neurological disorders. This aligns with the growing global focus on mental health and neurodegenerative diseases, which are among the most searched topics in medical research today.

From a synthetic perspective, CAS No. 2228944-74-7 offers excellent solubility in common organic solvents like dichloromethane (DCM) and tetrahydrofuran (THF), facilitating its use in various reaction conditions. Its stability under acidic and basic conditions further enhances its utility as a building block in medicinal chemistry. These properties make it a preferred choice for laboratories focusing on high-throughput screening and combinatorial chemistry.

The pharmaceutical industry has shown particular interest in tert-butyl N-{3-amino-2-methyl-2-(1-methylpyrrolidin-2-yl)methylpropyl}carbamate for its potential in creating prodrugs and bioconjugates. With the rise of personalized medicine and targeted drug delivery systems, this compound's ability to serve as a linker or protective group has become increasingly valuable. These applications resonate with current trends in healthcare, where precision medicine and innovative drug formulations dominate scientific discussions.

Quality control of CAS No. 2228944-74-7 is critical for research applications, and advanced analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) are typically employed to ensure purity. The compound's shelf life and storage conditions (typically at 2-8°C under inert atmosphere) are frequently queried by researchers, reflecting practical concerns in laboratory settings.

In the context of green chemistry, tert-butyl N-{3-amino-2-methyl-2-(1-methylpyrrolidin-2-yl)methylpropyl}carbamate presents opportunities for sustainable synthesis. Researchers are exploring catalytic methods to incorporate this building block into molecular frameworks with reduced environmental impact. This aligns with the broader scientific community's emphasis on green synthetic protocols and atom economy, topics that consistently rank high in chemical literature searches.

The global market for pharmaceutical intermediates like tert-butyl N-{3-amino-2-methyl-2-(1-methylpyrrolidin-2-yl)methylpropyl}carbamate is projected to grow significantly, driven by increased R&D investment in drug discovery. Patent analysis reveals growing intellectual property activity surrounding derivatives of this compound, particularly in areas of kinase inhibitors and GPCR modulators - two of the most targeted protein families in contemporary drug development.

For researchers working with CAS No. 2228944-74-7, understanding its structure-activity relationships (SAR) is crucial. The stereochemistry at the pyrrolidine ring and the flexibility of the propyl linker influence its interactions with biological targets. These molecular features are frequently studied using computational chemistry tools, another area of intense interest in modern pharmaceutical research.

Looking ahead, tert-butyl N-{3-amino-2-methyl-2-(1-methylpyrrolidin-2-yl)methylpropyl}carbamate is poised to play an important role in emerging fields such as proteolysis targeting chimeras (PROTACs) and molecular glues. These innovative therapeutic modalities represent the next frontier in drug discovery, and the compound's structural features make it a valuable component in their development. This forward-looking perspective addresses the growing curiosity about next-generation therapeutics among researchers and industry professionals alike.